Cas no 16979-05-8 (Pentanal,4-methyl-2-oxo-)

Pentanal,4-methyl-2-oxo- structure
Pentanal,4-methyl-2-oxo- structure
Product Name:Pentanal,4-methyl-2-oxo-
CAS No:16979-05-8
MF:C6H10O2
MW:114.142402172089
CID:187950
PubChem ID:167604
Update Time:2025-04-19

Pentanal,4-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • Pentanal,4-methyl-2-oxo-
    • 4-methyl-2-oxopentanal
    • Isobutylglyoxal
    • Pentanal, 4-methyl-2-oxo-
    • DTXSID70168747
    • FT-0741403
    • SCHEMBL2408997
    • 16979-05-8
    • Inchi: 1S/C6H10O2/c1-5(2)3-6(8)4-7/h4-5H,3H2,1-2H3
    • InChI Key: OPIPDUFGXKXYLW-UHFFFAOYSA-N
    • SMILES: O=C(C=O)CC(C)C

Computed Properties

  • Exact Mass: 114.0681
  • Monoisotopic Mass: 114.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 94.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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